Sulfamethoxazole N1-Glucuronide
Sulfamethoxazole N1-Glucuronide
3,4,5-Trihydroxy-6-[N-(5-methyl-1,2-oxazol-3-yl)4-aminobenzenesulfonamido]oxane-2-carboxylic acid is a N-glycosyl compound.
Brand Name:
Vulcanchem
CAS No.:
14365-52-7
VCID:
VC0028205
InChI:
InChI=1S/C16H19N3O9S/c1-7-6-10(18-28-7)19(29(25,26)9-4-2-8(17)3-5-9)15-13(22)11(20)12(21)14(27-15)16(23)24/h2-6,11-15,20-22H,17H2,1H3,(H,23,24)/t11-,12-,13+,14-,15+/m0/s1
SMILES:
CC1=CC(=NO1)N(C2C(C(C(C(O2)C(=O)O)O)O)O)S(=O)(=O)C3=CC=C(C=C3)N
Molecular Formula:
C16H19N3O9S
Molecular Weight:
429.4 g/mol
Sulfamethoxazole N1-Glucuronide
CAS No.: 14365-52-7
Cat. No.: VC0028205
Molecular Formula: C16H19N3O9S
Molecular Weight: 429.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4,5-Trihydroxy-6-[N-(5-methyl-1,2-oxazol-3-yl)4-aminobenzenesulfonamido]oxane-2-carboxylic acid is a N-glycosyl compound. |
|---|---|
| CAS No. | 14365-52-7 |
| Molecular Formula | C16H19N3O9S |
| Molecular Weight | 429.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(4-aminophenyl)sulfonyl-(5-methyl-1,2-oxazol-3-yl)amino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H19N3O9S/c1-7-6-10(18-28-7)19(29(25,26)9-4-2-8(17)3-5-9)15-13(22)11(20)12(21)14(27-15)16(23)24/h2-6,11-15,20-22H,17H2,1H3,(H,23,24)/t11-,12-,13+,14-,15+/m0/s1 |
| Standard InChI Key | BLFOMTRQSZIMKK-SBJFKYEJSA-N |
| Isomeric SMILES | CC1=CC(=NO1)N([C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)S(=O)(=O)C3=CC=C(C=C3)N |
| SMILES | CC1=CC(=NO1)N(C2C(C(C(C(O2)C(=O)O)O)O)O)S(=O)(=O)C3=CC=C(C=C3)N |
| Canonical SMILES | CC1=CC(=NO1)N(C2C(C(C(C(O2)C(=O)O)O)O)O)S(=O)(=O)C3=CC=C(C=C3)N |
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